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Compound of Interest

Compound Name: 2,7-Dihydroxy-9-fluorenone

Cat. No.: B1308586

2,7-Dihydroxy-9-fluorenone: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2,7-Dihydroxy-9-fluorenone (CAS No. 42523-29-5). The information is
compiled to assist laboratory personnel in minimizing risks and ensuring safe operational
procedures.

Physicochemical and Safety Data

Quantitative data regarding the physical, chemical, and safety properties of 2,7-Dihydroxy-9-
fluorenone are summarized below. It is important to note that while specific toxicity data such
as LD50 and LC50 are not readily available for this compound, the available information from

various sources provides a basis for safe handling protocols.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C13HsO3 [1112]
Molecular Weight 212.20 g/mol [3]
Yellow to orange crystalline
Appearance solid; Brown-red crystalline [11[2]
powder
Melting Point 338 °C [4]
Boiling Point 4445 °C at 760 mmHg [2]
Density 1.497 g/cm3 [2]
Flash Point 236.7 °C [2]
Limited solubility in water;
. Soluble in polar organic
Solubility [1]
solvents (e.g., ethanol,
methanol, dimethyl sulfoxide)
Room Temperature, sealed in
Storage Temperature ) [1]
a dry environment
Table 2: Hazard Identification and GHS Classification
GHS Classification and
Hazard Source

Statements

Acute Toxicity (Oral)

H302: Harmful if swallowed

[3]

Skin Corrosion/Irritation

H315: Causes skin irritation

[3]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

[3]

Aquatic Toxicity

Toxic to aquatic life with long

lasting effects

[5](6]
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Note: One source indicates that this chemical does not meet GHS hazard criteria for 22.2% of
reports submitted to ECHA, suggesting some variability in its hazard classification.[3]

Handling and Personal Protective Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to minimizing exposure and ensuring a safe working environment.

Engineering Controls

o Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially
when handling the powdered form, to minimize inhalation of dust.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[7]

Personal Protective Equipment

The following PPE should be worn when handling 2,7-Dihydroxy-9-fluorenone:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5][7]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[5]

« Skin and Body Protection: A laboratory coat or other protective clothing should be worn to
prevent skin contact.[5]

e Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required. However, if dust is generated, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[5][8]

General Hygiene Practices
e Wash hands thoroughly after handling.[5]

» Do not eat, drink, or smoke in the laboratory.
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e Avoid contact with eyes, skin, and clothing.[8]

e Avoid the formation of dust.[5]

Storage and Disposal

Proper storage and disposal are essential for maintaining the integrity of the chemical and
protecting the environment.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[5]

Emergency Procedures

In the event of an emergency, follow these procedures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. If eye irritation persists, get medical advice/attention.[5]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention. Remove and wash contaminated clothing
before reuse.[5][8]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Get medical attention if symptoms occur.[5][8]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[5]

Spill Management Workflow

The following diagram outlines the general procedure for managing a spill of 2,7-Dihydroxy-9-
fluorenone.
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Spill of 2,7-Dihydroxy-9-fluorenone Detected

Evacuate Immediate Area and Alert Others

i

Don Appropriate PPE (Gloves, Goggles, Lab Coat, Respirator if needed)

i

Contain the Spill with Inert Absorbent Material

i

Carefully Sweep or Scoop up Spilled Solid

i

Place Collected Material into a Labeled, Sealable Waste Container

i

Decontaminate the Spill Area with a Suitable Solvent and then Water,

i

Dispose of Waste Container According to Institutional and Local Regulations

Report the Incident to the Laboratory Supervisor

Click to download full resolution via product page

Figure 1: Workflow for handling a spill of 2,7-Dihydroxy-9-fluorenone.
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Experimental Protocols

Detailed experimental protocols for the safety assessment of 2,7-Dihydroxy-9-fluorenone are
not publicly available in the searched literature. The hazard classifications are based on data
submitted to regulatory bodies like ECHA. Researchers should handle this compound with the
precautions outlined in this guide, based on its known hazards. For any new application or
large-scale use, it is advisable to conduct a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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